Cas no 1518519-18-0 (Ethanone, 1-(3-isothiazolyl)-2-(methylamino)-)

• Product Name: Ethanone, 1-(3-isothiazolyl)-2-(methylamino)-
• CAS No: 1518519-18-0
• MF: C₆H₈N₂OS
• MW: 156.205519676208
• CID: 5291326
• Update Time: 2025-10-28

Ethanone, 1-(3-isothiazolyl)-2-(methylamino)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3-isothiazolyl)-2-(methylamino)-

• Inchi： 1S/C6H8N2OS/c1-7-4-6(9)5-2-3-10-8-5/h2-3,7H,4H2,1H3
• InChI Key： HPVGTOAGBBUNRV-UHFFFAOYSA-N
• SMILES： C(=O)(C1C=CSN=1)CNC

Additional information on Ethanone, 1-(3-isothiazolyl)-2-(methylamino)-

Ethanone, 1-(3-isothiazolyl)-2-(methylamino)- (CAS No. 1518519-18-0): A Comprehensive Overview in Modern Chemical Biology

Ethanone, 1-(3-isothiazolyl)-2-(methylamino)-, identified by the CAS number 1518519-18-0, is a compound of significant interest in the field of chemical biology. This heterocyclic ketone features a unique structural framework that has garnered attention for its potential applications in pharmaceutical research and drug development. The molecule's composition includes a 1-(3-isothiazolyl) moiety linked to a 2-(methylamino) group, which contributes to its distinct chemical properties and reactivity. This introduction aims to provide an in-depth exploration of the compound, highlighting its structural characteristics, biological activities, and recent advancements in its application within the pharmaceutical industry.

The structural motif of Ethanone, 1-(3-isothiazolyl)-2-(methylamino)-, consists of a five-membered isothiazole ring fused with a ketone group. The presence of the isothiazole ring imparts electrophilic characteristics to the molecule, making it a versatile intermediate in organic synthesis. Additionally, the methylamino group introduces basicity and nucleophilicity, enabling various chemical transformations. These features make the compound a valuable building block for designing novel bioactive molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of heterocyclic compounds like Ethanone, 1-(3-isothiazolyl)-2-(methylamino)-. The isothiazole scaffold is known for its presence in several bioactive natural products and synthetic drugs, suggesting its importance in medicinal chemistry. Studies have demonstrated that derivatives of this class can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific combination of functional groups in this compound makes it a promising candidate for further investigation.

One of the most compelling aspects of Ethanone, 1-(3-isothiazolyl)-2-(methylamino)-, is its role as a precursor in synthesizing more complex molecules. Researchers have utilized this compound to develop new inhibitors targeting various enzymatic pathways involved in diseases such as cancer and infectious disorders. For instance, modifications of the isothiazole ring have led to the discovery of potent inhibitors of proteases and kinases, which are critical for disease progression. The ability to fine-tune the structure while maintaining biological activity has made this compound an attractive scaffold for drug design.

The biological activity of Ethanone, 1-(3-isothiazolyl)-2-(methylamino)-, has been extensively studied in recent years. Preliminary experiments have shown that this compound exhibits inhibitory effects on certain bacterial strains and can modulate inflammatory responses in cell culture models. These findings align with broader trends in medicinal chemistry where heterocyclic compounds are being explored for their therapeutic potential. The compound's ability to interact with biological targets suggests its utility not only as an intermediate but also as a lead compound for further development.

The synthesis of Ethanone, 1-(3-isothiazolyl)-2-(methylamino)-, involves multi-step organic reactions that highlight the compound's synthetic versatility. Key steps include cyclization reactions to form the isothiazole ring and subsequent functionalization to introduce the methylamino group. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound. Such improvements are crucial for facilitating further research and potential industrial applications.

In conclusion, Ethanone, 1-(3-isothiazolyl)-2-(methylamino)- (CAS No. 1518519-18-0), represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various diseases and improving human health.